methyl 2-((Z)-6-bromo-2-(cinnamoylimino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[6-bromo-2-[(E)-3-phenylprop-2-enoyl]imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H15BrN2O3S/c1-25-18(24)12-22-15-9-8-14(20)11-16(15)26-19(22)21-17(23)10-7-13-5-3-2-4-6-13/h2-11H,12H2,1H3/b10-7+,21-19?
• InChI Key: BLZNENZSJLUAAS-PIQKCNJPSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: COC(=O)CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C19H15BrN2O3S
• Molecular Weight: 431.3 g/mol

Description

Methyl 2-((Z)-6-bromo-2-(cinnamoylimino)benzo[d]thiazol-3(2H)-yl)acetate is a chemical compound with potential applications in scientific research. It is a derivative of benzo[d]thiazole, a heterocyclic compound with a wide range of biological activities. The synthesis of this compound involves several steps, and the resulting compound has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Scientific Research Applications

Biological Activities and Synthesis

• Methyl 2-((Z)-6-bromo-2-(cinnamoylimino)benzo[d]thiazol-3(2H)-yl)acetate and related compounds exhibit a range of biological activities. Compounds with similar structures have shown potent immunosuppressive effects against macrophages and T-lymphocytes, as well as strong cytotoxicity against various cancer cell lines, including colon carcinoma, hepatocellular carcinoma, and lymphoblastic leukemia (Abdel‐Aziz, Hamdy, Gamal-Eldeen, & Fakhr, 2011).

Synthesis and Chemical Reactions

• The compound's synthesis involves various chemical reactions, leading to the formation of different derivatives. For example, ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate, a related compound, is synthesized using benzothiazole and ethyl bromocyanoacetate, indicating a method for creating similar thiazole derivatives (Nassiri & Milani, 2020).

Antinociceptive and Anti-inflammatory Properties

• Thiazolopyrimidine derivatives, which are chemically related, have been evaluated for their antinociceptive and anti-inflammatory properties. These compounds have shown significant activity in preclinical models, suggesting potential therapeutic applications in pain and inflammation management (Selvam, Karthik, Palanirajan, & Ali, 2012).

Mechanism of Action

Target of Action

Similar compounds, such as quinoline–benzothiazole-based chemosensors, have been used for the detection of in3+ ions .

Mode of Action

It can be inferred from related compounds that it may involve ligand-to-ligand charge transfer (llct) and ligand-to-metal charge transfer (lmct) mechanisms .

Biochemical Pathways

Similar compounds have been involved in the detection of metal ions, suggesting a potential role in metal ion homeostasis .

Result of Action

Related compounds have been used as chemosensors, indicating a potential role in signal transduction .

Action Environment

The action environment of this compound is likely to be influenced by various factors such as pH, temperature, and the presence of other ions. For instance, a related compound has been shown to work in a pH range of 4–8 without interference from other competing ions .